Cas no 1601017-39-3 (4-Methyl-1-(4-methylpiperidin-4-yl)piperidine)

• Product Name: 4-Methyl-1-(4-methylpiperidin-4-yl)piperidine
• CAS No: 1601017-39-3
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5709702
• PubChem ID: 114697475
• Update Time: 2025-05-22

4-Methyl-1-(4-methylpiperidin-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(4-methylpiperidin-4-yl)piperidine
• EN300-800103
• SCHEMBL20640301
• 1601017-39-3

• Inchi： 1S/C12H24N2/c1-11-3-9-14(10-4-11)12(2)5-7-13-8-6-12/h11,13H,3-10H2,1-2H3
• InChI Key： QXHNLNPBBLMHOK-UHFFFAOYSA-N
• SMILES： N1(CCC(C)CC1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 4-Methyl-1-(4-methylpiperidin-4-yl)piperidine

Introduction to 4-Methyl-1-(4-methylpiperidin-4-yl)piperidine (CAS No. 1601017-39-3)

4-Methyl-1-(4-methylpiperidin-4-yl)piperidine (CAS No. 1601017-39-3) is a complex organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential in pharmaceuticals, agrochemicals, and materials science. The piperidine ring system, a six-membered cyclic amine, forms the core of this molecule, with additional substituents that enhance its functional properties.

The chemical structure of 4-Methyl-1-(4-methylpiperidin-4-yl)piperidine consists of two interconnected piperidine rings, with methyl groups attached at specific positions. This arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the importance of such structural features in determining the compound's potential applications in drug design and development.

From a synthetic chemistry perspective, the synthesis of 4-Methyl-1-(4-methylpiperidin-4-yl)piperidine involves multi-step reactions, often utilizing advanced catalytic techniques and optimized reaction conditions. Researchers have explored various methodologies to enhance the efficiency and scalability of its production, making it more accessible for large-scale applications.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 285°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical processes. The molecular weight of the compound is approximately 257 g/mol, and its density is about 1.08 g/cm³, making it suitable for applications requiring stable physical characteristics.

The biological activity of 4-Methyl-1-(4-methylpiperidin-4-yl)piperidine has been a focal point of recent research efforts. Studies have demonstrated its potential as a modulator of ion channels and receptors, which are critical targets in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* (2023) highlights its ability to interact with voltage-gated sodium channels, suggesting its potential in treating neuropathic pain and epilepsy.

Furthermore, the compound has shown promising results in antimicrobial studies, particularly against Gram-positive bacteria. A study conducted by researchers at the University of California (2023) revealed that 4-Methyl-1-(4-methylpiperidin-4-yl)piperidine exhibits potent inhibitory effects on bacterial biofilm formation, opening new avenues for its use in antibiotic development.

In the realm of materials science, this compound has been investigated for its potential as a precursor in polymer synthesis. Its ability to form stable covalent bonds under specific reaction conditions makes it a valuable building block for developing high-performance polymers with tailored mechanical and thermal properties.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular docking studies on 4-Methyl-1-(4-methylpiperidin-4-yipipridine). These studies have provided insights into its binding affinities with various protein targets, further solidifying its potential as a lead compound in drug discovery programs.

In conclusion, CAS No. 1601017-39-3, or 4-Methyl